Cas no 195456-48-5 (Poly(9,9-di-n-octylfluorenyl-2,7-diyl))

• Product Name: Poly(9,9-di-n-octylfluorenyl-2,7-diyl)
• CAS No: 195456-48-5
• MF: C₂₉H₄₀*₂
• MW: 388.628
• MDL: MFCD06202201
• CID: 4459690
• PubChem ID: 24874752
• Update Time: 2025-05-20

Poly(9,9-di-n-octylfluorenyl-2,7-diyl) Chemical and Physical Properties

Names and Identifiers

• PFO(DMP end capped)
• Poly(9,9-dioctylfluorene-2,7-diyl)
• Poly(9,9-dioctyl-9H-fluorene-2,7-diyl)
• PFO,Poly(9,9-di-n-octylfluorenyl-2,7-diyl)
• Poly(9,9-di-n-octylfluorenyl-2,7-diyl) light-eMitting polyMer
• Poly(9,9-dioctyl-9H-fluorene-2,7-diyl) Poly(9,9-dioctylfluorenyl-2,7-diyl) Poly(9,9-di-n-octyl-2,7-fluorene)
• Poly(9,9-dioctylfluorenyl-2,7-diyl) end capped with diMethylphenyl Poly(9,9-dioctyl-9H-fluorene-2,7-diyl) end capped with diMethylphenyl
• 123863-99-0
• 9,9-Di-n-octylfluorene
• D3285
• AS-58478
• 195456-48-5
• YEA86399
• DTXSID70584145
• AKOS015839925
• D90167
• MFCD08276358
• 123864-00-6
• CS-0443038
• poly(9,9-dioctylfluorenyl-2,7-diyl)
• 9H-Fluorene, 9,9-dioctyl-
• MFCD06202201
• 9,9-dioctyl-9h-fluorene
• 9,9-dioctylfluorene
• Poly(9,9-di-n-octylfluorenyl-2,7-diyl)

• MDL： MFCD06202201
• Inchi： InChI=1S/C29H42/c1-3-5-7-9-11-17-23-29(24-18-12-10-8-6-4-2)27-21-15-13-19-25(27)26-20-14-16-22-28(26)29/h13-16,19-22H,3-12,17-18,23-24H2,1-2H3
• InChI Key： RXACYPFGPNTUNV-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1(C2=CC=CC=C2C3=CC=CC=C31)CCCCCCCC

Computed Properties

• Exact Mass: 390.328651340g/mol
• Monoisotopic Mass: 390.328651340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data avaiable
• Sensitiveness: Sensitive to light

Poly(9,9-di-n-octylfluorenyl-2,7-diyl) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 ℃, argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Material Chemicals High Polymer Materials

Additional information on Poly(9,9-di-n-octylfluorenyl-2,7-diyl)

Introduction to Poly(9,9-di-n-octylfluorenyl-2,7-diyl) and Its CAS No. 195456-48-5

Poly(9,9-di-n-octylfluorenyl-2,7-diyl), a conjugated polymer with the chemical formula CAS No. 195456-48-5, has garnered significant attention in the field of advanced materials and optoelectronics due to its unique structural and electronic properties. This polymer is a derivative of fluorene, a well-known aromatic compound that exhibits excellent charge transport capabilities. The introduction of n-octyl groups into the fluorene backbone enhances the solubility and processability of the polymer, making it highly suitable for various applications in organic electronics.

The polymer structure of Poly(9,9-di-n-octylfluorenyl-2,7-diyl) consists of a repeating unit of 9,9-di-n-octylfluorene connected through 2,7 positions. This arrangement results in a planar conjugated system that facilitates efficient charge delocalization, which is crucial for its performance in optoelectronic devices such as organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs). The n-octyl side chains not only improve the polymer's solubility in common organic solvents but also enhance its film-forming properties, allowing for better control over the morphology of the polymer films.

Recent research has highlighted the remarkable performance of Poly(9,9-di-n-octylfluorenyl-2,7-diyl) in OLED applications. Studies have demonstrated that this polymer can achieve high current efficiencies and long operational lifetimes when used as an emissive layer in OLED devices. The conjugated backbone of the polymer enables efficient exciton dissociation and charge transport, leading to bright and stable emission. Furthermore, the n-octyl groups contribute to a favorable energy level alignment with other organic materials used in OLED stacks, optimizing device performance.

In the realm of organic field-effect transistors (OFETs), Poly(9,9-di-n-octylfluorenyl-2,7-diyl) has shown exceptional charge carrier mobility. The planar structure and extended conjugation length provide an ideal pathway for charge transport, resulting in high on/off ratios and fast response times. These characteristics make it an attractive material for flexible electronics and low-power computing devices. Additionally, the solubility imparted by the n-octyl side chains allows for solution-based fabrication techniques such as spin-coating and inkjet printing, which are essential for large-scale production of OFETs.

Another area where Poly(9,9-di-n-octylfluorenyl-2,7-diyl) has demonstrated significant promise is in organic photovoltaics (OPVs). The polymer's ability to absorb a broad spectrum of light and its efficient charge separation properties make it an excellent candidate for solar cell applications. Research has shown that when blended with appropriate fullerene acceptors, this polymer can achieve high power conversion efficiencies comparable to those of state-of-the-art bulk heterojunction solar cells. The n-octyl groups also play a crucial role in optimizing the interfacial properties between the donor and acceptor materials, leading to better charge extraction and overall device performance.

The synthesis of Poly(9,9-di-n-octylfluorenyl-2,7-diyl) typically involves polymerization techniques such as oxidative coupling or Kumada coupling reactions. These methods allow for precise control over the molecular weight and polydispersity index of the polymer, which are critical factors determining its performance in optoelectronic devices. Advances in synthetic methodologies have enabled the production of high-quality polymers with tailored properties for specific applications.

One of the most exciting aspects of Poly(9,9-di-n-octylfluorenyl-2,7-diyl) is its potential for flexible and wearable electronics. The combination of its excellent charge transport properties with its processability makes it an ideal candidate for use in flexible displays, sensors, and even electronic textiles. The development of flexible OLEDs using this polymer has shown great promise in creating lightweight and bendable display technologies that can be integrated into various consumer products.

The future prospects for Poly(9,9-di-n-octylfluorenyl-2,7-diyl) are vast and exciting. Ongoing research is focused on further enhancing its performance through chemical modifications such as incorporating additional functional groups or using copolymerization strategies to achieve superior properties. Additionally, nanotechnology approaches, such as self-assembled structures and nanocomposites,are being explored to tailor the morphology and functionality of these polymers at the nanoscale.

In conclusion,Poly(9,9-di-n-octylfluorenyl-2,7-diyl) with CAS No. 195456-48-5 is a highly versatile conjugated polymer with numerous applications in optoelectronics. Its unique structure and properties make it an excellent material for OLEDs,OFETs, OPVs,and flexible electronics. As research continues to advance,this polymeris poised to play a crucial role in the development of next-generation electronic devices that are more efficient,flexible,and sustainable.